Cas no 106384-11-6 (2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-)

2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]- structure
106384-11-6 structure
Product Name:2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-
CAS No:106384-11-6
MF:C13H11N3O4S
MW:305.309141397476
CID:127108
PubChem ID:57357309
Update Time:2025-04-18

2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]-
    • 4-nitro-5-[2-(1-phenylethylidene)hydrazinyl]thiophene-2-carboxylic acid
    • 2-Thiophenecarboxylic acid, 5-[(-alpha--methylbenzylidene)hydrazino]-4-nitro- (7CI)
    • DTXSID00723626
    • 106384-11-6
    • Inchi: 1S/C13H11N3O4S/c1-8(9-5-3-2-4-6-9)14-15-12-10(16(19)20)7-11(21-12)13(17)18/h2-7,15H,1H3,(H,17,18)
    • InChI Key: PENPUDGXKCYNMH-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(=C1NN=C(C)C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 305.04713
  • Monoisotopic Mass: 305.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 104.83
  • LogP: 3.78680
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm